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Compound Focus: Pivalylbenzhydrazine

CAS No.: 306-19-4

Cat. No.: S595131

Get Quote

Core Chemical and Identifiers

The table below summarizes the fundamental chemical and regulatory information for

Pivalylbenzhydrazine.

Attribute Details

Systematic Name N'-benzyl-2,2-dimethyl-propanehydrazide [1]

Other Names Pivhydrazine, Pivazide, Angorvid, Tersavid [1] [2] [3]

CAS Number 306-19-4 [4] [2]

Molecular Formula C12H18N2O [1] [4] [3]

Molecular Weight 206.289 g·mol⁻¹ [1] [4]

Pharmacological Class Irreversible, non-selective Monoamine Oxidase Inhibitor (MAOI) [1] [3]

Status Discontinued / Withdrawn [1] [3]
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Early research characterized Pivalylbenzhydrazine primarily as a potent MAO inhibitor and investigated its

metabolic and biological effects.

Research Aspect Experimental Model & Protocol Key Findings / Outcome

| MAO Inhibition & Metabolic Fate | In vivo rat study; Administration of ¹⁴C-labeled pivhydrazine [1] |

Study focused on the metabolic disposition and breakdown pathways of the compound in the body. | |

Bioactivity & Cartilage Effects | In vivo; Immature female rats (3-4 weeks, 40g); 5 mg/kg intraperitoneal

injection; administered daily for 5 days [4] | Potent MAO inhibition; Significant decrease in epiphyseal

cartilage growth [4]. | | Neuropharmacological Effects | In vivo rat study; Investigation of central effects [1]

| The compound was observed to produce stimulatory effects on the central nervous system. |

Research Applications and Pathway

Pivalylbenzhydrazine's primary research application was related to its core mechanism of monoamine

oxidase inhibition. The following diagram illustrates this general signaling pathway and its physiological

consequences.
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Generalized MAOI pathway: Pivhydrazine irreversibly inhibits MAO, increasing neurotransmitter levels in

the synapse [1] [4] [3].

Context for Modern Research

Although no longer a clinical agent, Pivalylbenzhydrazine remains a compound of historical and research

interest. It is available as a chemical tool for research into MAO inhibition and depression [4]. Its

documented side effect of inhibiting cartilage growth in immature rats also makes it a point of reference in

studies of bone development and toxicology [4].
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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